Cas no 863001-73-4 (3-methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide)

• Product Name: 3-methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide
• CAS No: 863001-73-4
• MF: C₂₀H₁₉F₃N₂O₃
• MW: 392.371675729752
• CID: 5944032
• PubChem ID: 5091612
• Update Time: 2025-05-20

3-methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide
• 3-methoxy-N-((2-oxopyrrolidin-1-yl)methyl)-N-(3-(trifluoromethyl)phenyl)benzamide
• 3-methoxy-N-[(2-oxopyrrolidin-1-yl)methyl]-N-[3-(trifluoromethyl)phenyl]benzamide
• 863001-73-4
• AKOS024591806
• F0649-0399

• Inchi： 1S/C20H19F3N2O3/c1-28-17-8-2-5-14(11-17)19(27)25(13-24-10-4-9-18(24)26)16-7-3-6-15(12-16)20(21,22)23/h2-3,5-8,11-12H,4,9-10,13H2,1H3
• InChI Key： CWEYSYITJNMFRI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N(C(C1C=CC=C(C=1)OC)=O)CN1C(CCC1)=O)(F)F

Computed Properties

• Exact Mass: 392.13477696g/mol
• Monoisotopic Mass: 392.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide

Comprehensive Overview of 3-Methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide (CAS No. 863001-73-4)

3-Methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide (CAS No. 863001-73-4) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and trifluoromethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring a benzamide core and a pyrrolidinone moiety, makes it a valuable intermediate in synthesizing bioactive molecules.

The compound's chemical properties include a molecular weight of 392.35 g/mol and a purity typically exceeding 98%. Its solubility profile varies with solvents, showing moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Researchers often explore its stability under various conditions, as this is critical for its application in high-throughput screening and combinatorial chemistry. The presence of the trifluoromethyl group enhances its lipophilicity, which is a desirable trait in drug design for improving membrane permeability.

In recent years, 3-Methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide has been investigated for its role in modulating enzyme activity, particularly in targeting kinases and proteases. Its structural motifs align with current trends in fragment-based drug discovery, where small molecules are used to probe protein binding sites. This approach is gaining traction due to its efficiency in identifying lead compounds for diseases like cancer and neurodegenerative disorders.

The agrochemical industry also benefits from derivatives of this compound, as its trifluoromethylphenyl moiety is known to enhance herbicidal and fungicidal activity. With the growing demand for sustainable crop protection solutions, researchers are optimizing its derivatives to improve efficacy while minimizing environmental impact. This aligns with the global push toward green chemistry and reduced pesticide residues in food products.

From a commercial perspective, the market for 3-Methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide is expanding, driven by its applications in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity and batch-to-batch consistency, which are critical for reproducible experimental results. Pricing trends indicate steady demand, particularly in North America and Europe, where pharmaceutical R&D investments are robust.

For researchers handling this compound, proper storage conditions—such as refrigeration in airtight containers—are recommended to maintain its integrity. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed for quality control. Safety data sheets (SDS) provide detailed handling guidelines, emphasizing standard laboratory precautions to avoid inhalation or skin contact.

Looking ahead, the future of 3-Methoxy-N-(2-oxopyrrolidin-1-yl)methyl-N-3-(trifluoromethyl)phenylbenzamide appears promising, with ongoing studies exploring its potential in targeted therapy and precision agriculture. Innovations in synthetic methodologies, such as flow chemistry and catalysis, may further streamline its production. As the scientific community continues to unravel its full potential, this compound is poised to remain a key player in interdisciplinary research.